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Momelotinib Clinical Trial Outcomes at Week 24

Spleen Symptom
. . Transfusion Response Response
. Patient Comparative
Trial Name . Independence Rate (=35% Rate (=50%
Population Arm
Rate Volume TSS
Reduction) Reduction)
SIMPLIFY-1 JAKi-naive Ruxaolitinib 66.5% vs 49.3% Non-inferior 28% vs 42%
[1]2]
SIMPLIFY-2 JAKi-exposed BestAvailable Data not fully 7% vs 6% 26% reduction
[1]1[2] Therapy specified in in TSS
(BAT) sources; BAT (momelotinib)
often includes
Ruxolitinib [1]
MOMENTUM  Symptomatic =~ Danazol Transfusion 22% vs 3% 25% vs 9%

(1] [2] [3]
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improved rates
vs danazol [2]

Mechanism of Action: The Dual-Target Advantage

Momelotinib's unique benefit for anemia and quality of life stems from its dual mechanism of action, which

goes beyond that of earlier JAK inhibitors [4] [5].

e JAK1/JAK2 Inhibition: Like ruxolitinib, momelotinib potently inhibits JAK1 and JAK2. This
suppresses the hyperactive JAK-STAT signaling pathway, leading to reduced production of
inflammatory cytokines and control of myeloproliferation. This is the basis for its effect on reducing
splenomegaly and constitutional symptoms [4] [5].

e ACVR1 Inhibition: This is momelotinib's distinguishing feature. By inhibiting Activin A Receptor Type
1 (ACVR1), momelotinib downregulates the production of hepcidin in the liver [4] [5]. Hepcidin is a
key regulator of iron homeostasis; high levels sequester iron, making it unavailable for red blood cell
production. Lowering hepcidin increases circulating iron availability, facilitating erythropoiesis and
directly addressing the iron-restricted anemia common in MF [4].

The following diagram illustrates how this dual mechanism contributes to its clinical profile:
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Key Supporting Data & Experimental Evidence

The data in the summary table is derived from rigorous phase III clinical trials. Here is a detailed look at

their designs and findings:

e SIMPLIFY-1 Trial (NCT01969838)

o Objective & Design: A phase lll, double-blind, multicenter study to demonstrate non-inferiority
of momelotinib versus ruxolitinib in JAKi-naive patients with primary or secondary MF. Primary
endpoint was Splenic Response Rate (SRR) at week 24 [1] [2].

o Key QoL Finding: While ruxolitinib showed a superior symptom response rate (42% vs 28%),
momelotinib demonstrated a significantly higher rate of transfusion independence (66.5% vs
49.3%). This highlights the trade-off where momelotinib may be preferred for patients where
managing anemia is the primary concern [1] [2].

e MOMENTUM Trial (NCT04173494)

o Objective & Design: A phase Ill, double-blind, multicenter study specifically focused on
symptomatic and anemic MF patients who had prior JAKi therapy. Patients were randomized to
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receive momelotinib or danazol, an androgen used to manage anemia. The primary endpoint
was the Total Symptom Score (TSS) response rate at week 24 [1] [2] [3].

o Key QoL Finding: Momelotinib was statistically superior to danazol in both symptom control
(25% vs 9% TSS response) and spleen volume reduction (22% vs 3%). It also showed
significant benefits in reducing transfusion dependency, directly addressing the unmet need in
this anemic, previously treated population [2] [3].

¢ Real-World Evidence (MOMGEMFIN Study)

o Objective & Design: A retrospective, multicenter analysis of 154 MF patients in Spain treated
with momelotinib, assessing its efficacy and safety in routine clinical practice outside of a
controlled trial [6].

o Key QoL Finding: In a cohort where 70.1% of patients were transfusion-dependent at
baseline, 48.4% achieved transfusion independence after 3 months of momelotinib treatment.
This real-world data strongly corroborates the anemia benefits observed in the clinical trials [6].

Summary and Clinical Perspective

For researchers and clinicians, the evidence positions momelotinib as a critical therapeutic option with a

specific quality-of-life niche:

¢ Primary Advantage: Its unparalleled ability to reduce or eliminate transfusion dependency in MF
patients with anemia, through its unique ACVRL1 inhibitory mechanism. A Canadian cost-effectiveness
analysis associated this with improved quality-adjusted life-years and healthcare cost savings [7].

e Comparative Performance: While it is non-inferior to ruxolitinib for spleen reduction, it may not be
the first choice if symptom control (like night sweats, itching) is the sole and most urgent priority in a
non-anemic patient [2].

o Target Patient Population: Momelotinib is particularly suited for JAKi-naive or JAKi-exposed
patients with significant anemia, for whom the burden of frequent transfusions severely impacts
their quality of life [1] [3]. Clinical experts consulted by the Canadian Agency for Drugs and
Technologies in Health (CADTH) noted it could be used in both first-line and second-line settings for
such patients [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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